Cas no 1794-58-7 (2-(3,4-dimethoxyphenyl)benzoic acid)

2-(3,4-Dimethoxyphenyl)benzoic acid is a substituted benzoic acid derivative featuring dimethoxy functional groups on the phenyl ring. This compound is of interest in organic synthesis and pharmaceutical research due to its structural versatility, serving as a key intermediate in the preparation of more complex molecules. The presence of electron-donating methoxy groups enhances its reactivity in electrophilic aromatic substitution and other transformations. Its well-defined crystalline structure facilitates purification and characterization, making it suitable for precise synthetic applications. The compound’s stability under standard conditions ensures reliable handling and storage. Researchers value it for its potential in developing bioactive compounds, particularly in medicinal chemistry and materials science.
2-(3,4-dimethoxyphenyl)benzoic acid structure
1794-58-7 structure
Product Name:2-(3,4-dimethoxyphenyl)benzoic acid
CAS No:1794-58-7
MF:C15H14O4
MW:258.269264698029
MDL:MFCD11932249
CID:2783082
PubChem ID:15365924
Update Time:2025-06-15

2-(3,4-dimethoxyphenyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

    • 2-(3,4-dimethoxyphenyl)benzoic acid
    • 3',4'-Dimethoxy-2-biphenylcarboxylic acid;
    • 3',4'-dimethoxy[1,1'-biphenyl]-2-carboxylic acid
    • BS-27522
    • 3',4'-Dimethoxy(1,1'-biphenyl)-2-carboxylic acid
    • DTXCID50522808
    • SCHEMBL5151570
    • Z732681090
    • 1794-58-7
    • 2-(3,4-DIMETHOXYPHENYL)BENZOICACID
    • MFCD11932249
    • DTXSID60572036
    • MDL: MFCD11932249
    • Inchi: 1S/C15H14O4/c1-18-13-8-7-10(9-14(13)19-2)11-5-3-4-6-12(11)15(16)17/h3-9H,1-2H3,(H,16,17)
    • InChI Key: YEEOQKNBTLLPHJ-UHFFFAOYSA-N
    • SMILES: O(C)C1=C(C=CC(=C1)C1C=CC=CC=1C(=O)O)OC

Computed Properties

  • Exact Mass: 258.08900
  • Monoisotopic Mass: 258.08920892Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 4
  • Complexity: 305
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.8
  • Topological Polar Surface Area: 55.8Ų

Experimental Properties

  • PSA: 55.76000
  • LogP: 3.06900

2-(3,4-dimethoxyphenyl)benzoic acid Customs Data

  • HS CODE:2918990090
  • Customs Data:

    China Customs Code:

    2918990090

    Overview:

    2918990090. Other additional oxy carboxylic acids(Including anhydrides\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2918990090. other carboxylic acids with additional oxygen function and their anhydrides, halides, peroxides and peroxyacids; their halogenated, sulphonated, nitrated or nitrosated derivatives. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

2-(3,4-dimethoxyphenyl)benzoic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
abcr
AB318458-1 g
2-(3,4-Dimethoxyphenyl)benzoic acid; 95%
1794-58-7
1g
€382.00 2023-04-26
abcr
AB318458-1g
2-(3,4-Dimethoxyphenyl)benzoic acid, 95%; .
1794-58-7 95%
1g
€382.00 2025-04-20
A2B Chem LLC
AF00654-1g
2-(3,4-Dimethoxyphenyl)benzoic acid
1794-58-7 96%
1g
$228.00 2024-04-20
A2B Chem LLC
AF00654-5g
2-(3,4-Dimethoxyphenyl)benzoic acid
1794-58-7 96%
5g
$880.00 2024-04-20
Crysdot LLC
CD12131108-5g
2-(3,4-Dimethoxyphenyl)benzoic acid
1794-58-7 95+%
5g
$752 2024-07-24
1PlusChem
1P00AQXA-1g
2-(3,4-Dimethoxyphenyl)benzoic acid
1794-58-7 96%
1g
$299.00 2025-02-25
1PlusChem
1P00AQXA-5g
2-(3,4-Dimethoxyphenyl)benzoic acid
1794-58-7 96%
5g
$1156.00 2025-02-25

Additional information on 2-(3,4-dimethoxyphenyl)benzoic acid

Research Update on 2-(3,4-Dimethoxyphenyl)benzoic Acid (CAS: 1794-58-7): Recent Advances and Applications in Chemical Biology and Medicine

2-(3,4-Dimethoxyphenyl)benzoic acid (CAS: 1794-58-7) is a synthetic organic compound with a benzoic acid core substituted with a 3,4-dimethoxyphenyl group. This compound has garnered significant attention in chemical biology and pharmaceutical research due to its versatile pharmacological properties and potential therapeutic applications. Recent studies have explored its role as a key intermediate in drug synthesis, its biological activities, and its mechanisms of action in various disease models. This research brief aims to summarize the latest findings related to this compound, highlighting its significance in contemporary biomedical research.

Recent investigations into 2-(3,4-dimethoxyphenyl)benzoic acid have focused on its anti-inflammatory and antioxidant properties. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent inhibitory effects on pro-inflammatory cytokines such as TNF-α and IL-6 in macrophage cell lines. The study utilized molecular docking simulations to identify potential binding sites on inflammatory mediators, suggesting that the compound's dimethoxy and benzoic acid moieties play critical roles in its bioactivity. These findings position 2-(3,4-dimethoxyphenyl)benzoic acid as a promising candidate for developing novel anti-inflammatory agents.

In addition to its anti-inflammatory effects, research has also explored the compound's potential in neurodegenerative diseases. A 2024 study in ACS Chemical Neuroscience reported that 2-(3,4-dimethoxyphenyl)benzoic acid could cross the blood-brain barrier and reduce oxidative stress in neuronal cells. The study employed in vitro and in vivo models of Alzheimer's disease, showing that the compound attenuated amyloid-beta-induced neurotoxicity. These results suggest its potential as a neuroprotective agent, though further preclinical studies are needed to validate these findings.

The compound's role in cancer research has also been a focal point. A recent publication in Bioorganic & Medicinal Chemistry Letters highlighted its ability to inhibit the proliferation of certain cancer cell lines, particularly those associated with breast and colon cancers. Mechanistic studies revealed that 2-(3,4-dimethoxyphenyl)benzoic acid induces apoptosis via the mitochondrial pathway, with minimal cytotoxicity to normal cells. These properties make it an attractive scaffold for designing targeted anticancer therapies.

From a synthetic chemistry perspective, 2-(3,4-dimethoxyphenyl)benzoic acid serves as a valuable intermediate in the synthesis of more complex pharmaceutical compounds. Recent advancements in green chemistry have optimized its production, reducing the use of hazardous reagents and improving yield. A 2023 review in Organic Process Research & Development summarized these improvements, emphasizing the compound's scalability for industrial applications.

In conclusion, 2-(3,4-dimethoxyphenyl)benzoic acid (CAS: 1794-58-7) continues to be a compound of significant interest in chemical biology and medicinal research. Its diverse pharmacological properties, coupled with its synthetic versatility, underscore its potential in drug discovery and development. Future research should focus on elucidating its structure-activity relationships, optimizing its pharmacokinetic properties, and exploring its therapeutic efficacy in clinical settings.

Recommended suppliers
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
上海嵘奥生物技术有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海嵘奥生物技术有限公司
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
ASIACHEM I&E (JIANGSU) CO., LTD
Shanghai Joy Biotech Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Joy Biotech Ltd